Cas no 2228822-16-8 (1-(azidomethyl)-2,3,4-trifluorobenzene)

• Product Name: 1-(azidomethyl)-2,3,4-trifluorobenzene
• CAS No: 2228822-16-8
• MF: C₇H₄F₃N₃
• MW: 187.121971130371
• CID: 6235394
• PubChem ID: 141201676
• Update Time: 2025-10-28

1-(azidomethyl)-2,3,4-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(azidomethyl)-2,3,4-trifluorobenzene
• EN300-1766373
• 2228822-16-8

• Inchi： 1S/C7H4F3N3/c8-5-2-1-4(3-12-13-11)6(9)7(5)10/h1-2H,3H2
• InChI Key： VCYKBPXPPWQJQD-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1CN=[N+]=[N-])F)F

Computed Properties

• Exact Mass: 187.03573163g/mol
• Monoisotopic Mass: 187.03573163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 14.4Ų

Additional information on 1-(azidomethyl)-2,3,4-trifluorobenzene

1-(Azidomethyl)-2,3,4-Trifluorobenzene: A Versatile Fluorinated Building Block for Modern Chemistry

1-(Azidomethyl)-2,3,4-trifluorobenzene (CAS No. 2228822-16-8) represents an intriguing fluorinated aromatic compound that has gained significant attention in pharmaceutical research, materials science, and synthetic chemistry. This trifluorobenzene derivative combines the unique electronic properties of fluorine substituents with the versatile reactivity of an azidomethyl group, making it particularly valuable for click chemistry applications and bioconjugation strategies.

The molecular structure of 1-(azidomethyl)-2,3,4-trifluorobenzene features three fluorine atoms at the 2, 3, and 4 positions of the benzene ring, along with an azidomethyl functional group at the 1 position. This specific arrangement creates a highly electron-deficient aromatic system that displays remarkable stability while maintaining excellent reactivity in various transformation reactions. Researchers particularly value this compound for its role in developing fluorinated pharmaceutical intermediates and advanced materials.

In pharmaceutical applications, 1-(azidomethyl)-2,3,4-trifluorobenzene serves as a crucial building block for creating fluorine-containing drug candidates. The presence of multiple fluorine atoms can significantly influence a molecule's metabolic stability, membrane permeability, and binding affinity to biological targets. Recent studies highlight its use in developing PET imaging probes and targeted therapeutics, addressing current demands in precision medicine and diagnostic technologies.

The compound's azide functionality enables efficient participation in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, commonly known as click chemistry. This property makes 1-(azidomethyl)-2,3,4-trifluorobenzene particularly valuable for bioconjugation applications, where researchers seek reliable methods to attach fluorinated tags to biomolecules or create complex molecular architectures with precise control.

Material scientists have explored 1-(azidomethyl)-2,3,4-trifluorobenzene for developing fluorinated polymers with enhanced thermal stability and chemical resistance. The compound's ability to participate in polymerization reactions while introducing fluorine atoms into the polymer backbone has opened new possibilities for creating advanced materials with tailored properties for electronics, coatings, and specialty applications.

From a synthetic chemistry perspective, the trifluorinated benzene core of this compound offers unique electronic effects that can influence reaction pathways and selectivity. Researchers have successfully employed 1-(azidomethyl)-2,3,4-trifluorobenzene in various transformations, including nucleophilic aromatic substitutions, cross-coupling reactions, and cyclization processes, making it a versatile intermediate in complex molecule synthesis.

The safety profile of 1-(azidomethyl)-2,3,4-trifluorobenzene requires careful handling due to the presence of the azide group, though it remains stable under recommended storage conditions. Proper laboratory protocols should be followed when working with this compound, including the use of appropriate personal protective equipment and engineering controls to ensure safe handling and disposal.

Recent advances in synthetic methodology have improved the accessibility of 1-(azidomethyl)-2,3,4-trifluorobenzene, with several efficient routes now available from commercial starting materials. These developments have supported its growing adoption across various research fields and industrial applications where fluorinated building blocks are required.

As the demand for fluorinated compounds continues to rise in life sciences and materials research, 1-(azidomethyl)-2,3,4-trifluorobenzene stands out as a valuable synthetic intermediate. Its combination of fluorine atoms and reactive azide functionality positions it as a key player in developing next-generation pharmaceuticals, advanced materials, and specialized chemical probes.

The future applications of 1-(azidomethyl)-2,3,4-trifluorobenzene may expand into emerging areas such as fluorine-containing MOFs (metal-organic frameworks) and smart materials for sensing applications. Ongoing research continues to uncover new possibilities for this versatile compound, reinforcing its importance in modern chemical synthesis and materials development.